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Compound of Interest

Compound Name: Dihydrofarnesol

Cat. No.: B1232375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two closely related

sesquiterpenoid alcohols: dihydrofarnesol and farnesol. While farnesol has been extensively

studied for its diverse biological effects, data on dihydrofarnesol is less abundant. This

document aims to synthesize the available experimental data to offer a comparative overview

of their antimicrobial, antifungal, insecticidal, and anticancer properties, alongside insights into

their mechanisms of action.

Quantitative Data Summary
The following tables summarize the available quantitative data for the biological activities of

farnesol and dihydrofarnesol. It is important to note that direct comparative studies are

limited, and the data presented is compiled from various sources, which may involve different

experimental conditions.
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Compound Organism MIC (µg/mL) Reference

Farnesol
Staphylococcus

aureus
2048 [1]

Farnesol Candida albicans 4.68 - 150 µM [2]

Farnesol Candida parapsilosis 4.68 - 150 µM [2]

Farnesol Candida tropicalis 4.68 - 150 µM [2]

Dihydrofarnesol Various microbes
Exhibits antimicrobial

activity
[3]

Data for direct MIC

comparison of

Dihydrofarnesol

against the same

strains is limited in the

reviewed literature.

Table 2: Insecticidal Activity (Lethal Concentration 50 - LC50)

Compound Organism LC50 Reference

Farnesol Aphis craccivora 20.2 mg/L [4][5]

Farnesol Leucania separata 15.2 mg/L [4][5]

Farnesol Aedes aegypti 21 µg/mL [6]

Farnesol
Spodoptera littoralis

(6th instar larvae)
33.67 ppm [7]

Data for the

insecticidal activity of

Dihydrofarnesol is not

readily available in the

reviewed literature.
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Compound Cell Line IC50 Reference

Farnesol
A549 (Human lung

carcinoma)

Concentration-

dependent effects

observed

[8][9]

Farnesol
Caco-2 (Human colon

adenocarcinoma)

Concentration-

dependent effects

observed

[8][9]

Farnesol
MCF-7 (Human breast

adenocarcinoma)
7.3 µg/mL [10]

Farnesol
HCT-116 (Human

colorectal carcinoma)
6.3 µg/mL [10]

Data for the

anticancer activity of

Dihydrofarnesol is not

readily available in the

reviewed literature.

Key Biological Activities and Mechanisms of Action
Farnesol:

Farnesol is a well-documented bioactive molecule with a broad spectrum of activities. Its

hydrophobic nature allows it to interact with cell membranes, leading to increased permeability

and cell leakage.[11]

Antimicrobial and Antifungal Activity: Farnesol is known to inhibit the formation of biofilms by

various microorganisms, including the pathogenic yeast Candida albicans.[12] It acts as a

quorum-sensing molecule in C. albicans, preventing the transition from yeast to hyphal form,

a critical step in its virulence.[2] Farnesol has also been shown to enhance the efficacy of

conventional antifungal drugs.[2]

Insecticidal Activity: Farnesol exhibits insecticidal properties against a range of agricultural

and public health pests.[4][5][6][7] Its activity is likely linked to its role as a precursor to

juvenile hormone in insects, thereby disrupting their development and reproduction.
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Anticancer Activity: Farnesol has demonstrated cytotoxic effects against various cancer cell

lines.[8][9][10] Its anticancer mechanisms are multifaceted and involve the modulation of

several key signaling pathways implicated in cell proliferation, apoptosis, and survival.

Dihydrofarnesol:

Information on the biological activities of 2,3-dihydrofarnesol is comparatively sparse. While it

is known to possess antimicrobial properties, detailed quantitative data and mechanistic

studies are limited.[3] Its structural similarity to farnesol, with the exception of a saturated bond

in the 2,3-position, suggests that it may share some biological targets, but with potentially

different potencies. Further research is required to fully elucidate its spectrum of activity and

mechanisms of action.

Signaling Pathways Modulated by Farnesol
Farnesol has been shown to modulate several critical signaling pathways involved in cellular

processes such as inflammation, proliferation, and apoptosis. The following diagrams illustrate

some of the key pathways affected by farnesol.

Farnesol's Modulation of the NF-κB Signaling Pathway
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Caption: Farnesol can modulate the NF-κB signaling pathway.
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Farnesol's Influence on the MAPK/ERK Signaling Pathway

Farnesol
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Farnesol's Impact on the PI3K/Akt/mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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